Musk ketone
Musk ketone
Musk ketone is a light yellow crystalline solid. Insoluble in water. (NTP, 1992)
4'-tert-Butyl-2',6'-dimethyl-3',5'-dinitroacetophenone is an aromatic ketone.
Musk ketone is a natural product found in Moschus with data available.
4'-tert-Butyl-2',6'-dimethyl-3',5'-dinitroacetophenone is an aromatic ketone.
Musk ketone is a natural product found in Moschus with data available.
Brand Name:
Vulcanchem
CAS No.:
81-14-1
VCID:
VC0536467
InChI:
InChI=1S/C14H18N2O5/c1-7-10(9(3)17)8(2)13(16(20)21)11(14(4,5)6)12(7)15(18)19/h1-6H3
SMILES:
CC(C1=C(C)C([N+]([O-])=O)=C(C(C)(C)C)C([N+]([O-])=O)=C1C)=O
Molecular Formula:
C14H18N2O5
Molecular Weight:
294.30 g/mol
Musk ketone
CAS No.: 81-14-1
Cat. No.: VC0536467
Molecular Formula: C14H18N2O5
Molecular Weight: 294.30 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Musk ketone is a light yellow crystalline solid. Insoluble in water. (NTP, 1992) 4'-tert-Butyl-2',6'-dimethyl-3',5'-dinitroacetophenone is an aromatic ketone. Musk ketone is a natural product found in Moschus with data available. |
|---|---|
| CAS No. | 81-14-1 |
| Molecular Formula | C14H18N2O5 |
| Molecular Weight | 294.30 g/mol |
| IUPAC Name | 1-(4-tert-butyl-2,6-dimethyl-3,5-dinitrophenyl)ethanone |
| Standard InChI | InChI=1S/C14H18N2O5/c1-7-10(9(3)17)8(2)13(16(20)21)11(14(4,5)6)12(7)15(18)19/h1-6H3 |
| Standard InChI Key | WXCMHFPAUCOJIG-UHFFFAOYSA-N |
| SMILES | CC(C1=C(C)C([N+]([O-])=O)=C(C(C)(C)C)C([N+]([O-])=O)=C1C)=O |
| Canonical SMILES | CC1=C(C(=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C)C(=O)C |
| Appearance | Solid powder |
| Colorform | Yellow crystals |
| Flash Point | >168 °C (>334 °F) - closed cup |
| Melting Point | 274.1 to 277.7 °F (NTP, 1992) 135.5 °C 135.5 - 136 °C |
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